Cas no 91024-66-7 (2-Propenoic acid,3-[(ethoxycarbonyl)amino]-, methyl ester)

2-Propenoic acid,3-[(ethoxycarbonyl)amino]-, methyl ester structure
91024-66-7 structure
Product Name:2-Propenoic acid,3-[(ethoxycarbonyl)amino]-, methyl ester
CAS No:91024-66-7
MF:C7H11NO4
MW:173.166542291641
CID:799123
Update Time:2024-02-02

2-Propenoic acid,3-[(ethoxycarbonyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-[(ethoxycarbonyl)amino]-, methyl ester
    • 2-Propenoic acid, 3-[(ethoxycarbonyl)amino]-, methyl ester
    • Inchi: 1S/C7H11NO4/c1-3-12-7(10)8-5-4-6(9)11-2/h4-5H,3H2,1-2H3,(H,8,10)/b5-4+
    • InChI Key: IEKFJXRZTVHWJM-SNAWJCMRSA-N
    • SMILES: C(OC)(=O)/C=C/NC(OCC)=O

Computed Properties

  • Exact Mass: 173.069
  • Monoisotopic Mass: 173.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 64.6A^2
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